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Compound of Interest

Compound Name: N-nitroso-ramipril

CAS No.: 3028194-80-8

Cat. No.: B16080568

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-nitroso-ramipril is a nitrosamine impurity of Ramipril, an angiotensin-converting enzyme

(ACE) inhibitor widely used in the treatment of hypertension and heart failure.[1][2] The

presence of nitrosamine impurities in pharmaceutical products is a significant concern for

regulatory agencies worldwide due to their potential carcinogenic nature.[1] As such, the

accurate detection and quantification of N-nitroso-ramipril are critical for ensuring the safety

and quality of Ramipril-containing drug products. This document provides detailed application

notes and protocols for the use of N-nitroso-ramipril as a certified reference material (CRM)

for analytical and quality control purposes.

Certified reference materials are essential for the calibration of analytical instruments,

validation of methods, and ensuring the traceability and accuracy of measurement results.[3][4]

This application note outlines the characteristics of N-nitroso-ramipril CRM, its stability profile,

and detailed protocols for its use in quantitative analysis.
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N-Nitroso-Ramipril Certified Reference Material:
Characterization and Stability
The N-nitroso-ramipril CRM is a highly purified and well-characterized substance suitable for

use as a primary reference standard. Its identity and purity are established through a

combination of analytical techniques.

Table 1: General Characteristics of N-Nitroso-Ramipril
CRM

Parameter Specification

Chemical Name

(2S,3aS,6aS)-1-[(2S)-2-[--INVALID-LINK--

amino]propanoyl]octahydrocyclopenta[b]pyrrole-

2-carboxylic acid

Molecular Formula C₂₃H₃₁N₃O₆

Molecular Weight 445.51 g/mol

Appearance Pale yellow to yellow oil or thick syrup

Solubility Soluble in Methanol, Acetonitrile, DMSO

Storage Conditions
Long-term storage at 2-8 °C.[5] Shipped at

ambient temperature.

Table 2: Purity and Assay Data for a Representative N-
Nitroso-Ramipril CRM Lot

Test Method Result

Purity by HPLC HPLC-UV ≥ 95%

Assay (as is) qNMR or Mass Balance Report value

Identification ¹H NMR, ¹³C NMR, MS, IR Conforms to structure

Water Content Karl Fischer Titration Report value

Residual Solvents GC-HS Meets USP <467> limits
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Stability Profile
The stability of the N-nitroso-ramipril CRM is critical for its intended use. While

comprehensive forced degradation data for the isolated impurity is not widely published,

studies on the parent drug, ramipril, indicate susceptibility to degradation under hydrolytic

(acidic and basic) and oxidative conditions.[6] It is recommended that a formal stability study be

conducted on the CRM to establish its re-test date or shelf life under various storage conditions

as per ICH Q1A(R2) guidelines.[7]

Table 3: Recommended Stability-Indicating Test Protocol
for N-Nitroso-Ramipril CRM

Condition Parameters to be Monitored

Long-Term Storage 2-8 °C

Accelerated Storage 25 °C / 60% RH

Forced Degradation

Acid Hydrolysis 0.1 M HCl, 60 °C

Base Hydrolysis 0.1 M NaOH, 60 °C

Oxidation 3% H₂O₂, RT

Thermal Stress 80 °C

Photostability ICH Q1B conditions

Experimental Protocols
Protocol 1: Quantitative Determination of N-Nitroso-
Ramipril in Ramipril Tablets by LC-MS/MS
This protocol describes the use of N-nitroso-ramipril CRM for the quantification of the impurity

in a finished pharmaceutical product.

1. Materials and Reagents:

N-Nitroso-Ramipril Certified Reference Material
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Ramipril Tablets (for analysis)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Water (LC-MS grade)

Formic Acid (LC-MS grade)

Volumetric flasks, pipettes, and other standard laboratory glassware

Analytical balance

HPLC or UHPLC system coupled with a triple quadrupole mass spectrometer

2. Preparation of Standard Solutions:

Stock Standard Solution (ca. 100 µg/mL): Accurately weigh approximately 1.0 mg of N-
nitroso-ramipril CRM into a 10 mL volumetric flask. Dissolve and dilute to volume with

methanol.[5]

Intermediate Standard Solution (ca. 1 µg/mL): Pipette 100 µL of the Stock Standard Solution

into a 10 mL volumetric flask and dilute to volume with a 50:50 (v/v) mixture of acetonitrile

and water.

Working Standard Solutions for Calibration Curve: Prepare a series of calibration standards

by further diluting the Intermediate Standard Solution with a 50:50 (v/v) mixture of acetonitrile

and water to achieve concentrations ranging from approximately 0.05 ng/mL to 10 ng/mL.

3. Preparation of Sample Solution:

Weigh and finely powder a representative number of Ramipril tablets.

Accurately weigh a portion of the powdered tablets equivalent to 10 mg of Ramipril into a

suitable centrifuge tube.
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Add 10 mL of methanol, vortex for 5 minutes, and then centrifuge at 4000 rpm for 10

minutes.

Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial. This solution has a

nominal concentration of 1 mg/mL of Ramipril.

Further dilute the sample solution with a 50:50 (v/v) mixture of acetonitrile and water to bring

the expected N-nitroso-ramipril concentration within the range of the calibration curve.

4. LC-MS/MS Analytical Method:

The following is a representative LC-MS/MS method. The user should validate the method for

their specific instrumentation and application.

Table 4: LC-MS/MS Method Parameters for N-Nitroso-
Ramipril Analysis
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Parameter Condition

LC System UHPLC

Column C18, 2.1 x 50 mm, 1.8 µm

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Acetonitrile

Gradient Time (min)

0.0

5.0

6.0

6.1

8.0

Flow Rate 0.4 mL/min

Column Temperature 40 °C

Injection Volume 5 µL

MS System Triple Quadrupole Mass Spectrometer

Ionization Mode Electrospray Ionization (ESI), Positive

MRM Transitions Precursor Ion (m/z)

446.2

446.2

Collision Energy & Cone Voltage Optimize for specific instrument

5. Data Analysis and Calculation:

Construct a calibration curve by plotting the peak area of N-nitroso-ramipril against the

concentration of the working standard solutions.
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Perform a linear regression analysis of the calibration curve.

Determine the concentration of N-nitroso-ramipril in the sample solution from the

calibration curve.

Calculate the amount of N-nitroso-ramipril in the original tablet sample using the following

formula:

Where:

C = Concentration of N-nitroso-ramipril in the sample solution (ng/mL)

V = Initial volume of solvent used for sample extraction (mL)

D = Dilution factor

W = Weight of powdered tablets taken for analysis (mg)

Visualizations
Mutagenicity Signaling Pathway of Nitrosamines
Nitrosamines, including N-nitroso-ramipril, are generally considered to be mutagenic after

metabolic activation. The primary pathway involves the cytochrome P450 (CYP) enzyme

system, which leads to the formation of unstable intermediates that can alkylate DNA, resulting

in mutations. While N-nitroso-ramipril has shown to be non-mutagenic in some in vivo

studies, understanding the general pathway is crucial for risk assessment.[8]
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Click to download full resolution via product page

Caption: General metabolic activation pathway of nitrosamines leading to DNA mutation.

Experimental Workflow for Quantification of N-Nitroso-
Ramipril
The following diagram illustrates the logical workflow for the quantitative analysis of N-nitroso-
ramipril in a pharmaceutical product using a certified reference material.
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Caption: Workflow for the quantitative analysis of N-nitroso-ramipril.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 13 Tech Support

https://www.benchchem.com/product/b16080568/docs?utm_src=pdf-body-img#application-notes-and-protocols-n-nitroso-ramipril-as-a-certified-reference-material
https://www.benchchem.com/product/b16080568/docs?utm_src=pdf-body#application-notes-and-protocols-n-nitroso-ramipril-as-a-certified-reference-material
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16080568?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Relationship for Certification of a Reference
Material
The certification of a reference material is a rigorous process that ensures its quality and

suitability for its intended use. The following diagram illustrates the key logical steps involved in

this process.
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Caption: Logical process for the certification of a reference material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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